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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzaldehyde

Cat. No.: B129801 Get Quote

An In-depth Technical Guide on 2-Fluoro-5-iodobenzaldehyde

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's fundamental properties is critical. This document provides the core chemical

information for 2-Fluoro-5-iodobenzaldehyde.

Core Chemical Properties
2-Fluoro-5-iodobenzaldehyde is an organic compound containing fluorine and iodine atoms

on a benzaldehyde structure. Its key identifiers are summarized below.

Property Value Source

Molecular Formula C7H4FIO [1]

Linear Formula FC6H3(I)CHO [2]

Molecular Weight 250.01 g/mol [1][2]

CAS Number 146137-76-0 [2][3]

Logical Relationship of Chemical Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b129801?utm_src=pdf-interest
https://www.benchchem.com/product/b129801?utm_src=pdf-body
https://www.benchchem.com/product/b129801?utm_src=pdf-body
https://www.benchchem.com/product/b129801?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-iodobenzaldehyde
https://www.sigmaaldrich.com/JP/ja/product/aldrich/543314
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-iodobenzaldehyde
https://www.sigmaaldrich.com/JP/ja/product/aldrich/543314
https://www.sigmaaldrich.com/JP/ja/product/aldrich/543314
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3499698.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Fluoro-5-iodobenzaldehyde

Molecular Formula:
C7H4FIO

has

Molecular Weight:
250.01 g/mol

has

Click to download full resolution via product page

Chemical Compound and its Core Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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